Cas no 17951-94-9 (2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine)

• Product Name: 2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine
• CAS No: 17951-94-9
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5972410
• PubChem ID: 53994251
• Update Time: 2024-03-01

2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1655724
• EN300-7493472
• 17951-94-9
• 2,3,3-trimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C10H14N2/c1-7-10(2,3)8-5-4-6-11-9(8)12-7/h4-7H,1-3H3,(H,11,12)
• InChI Key： KGYMKSCRQAHAJZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=N2)C(C)(C)C1C

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.9Ų